Cas no 26774-38-9 (3-chloro-N-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-chloro-N-1,3-thiazol-2-ylpropanamide
• CAS No: 26774-38-9
• MF: C₆H₇ClN₂OS
• MW: 190.650578737259
• MDL: MFCD02766994
• CID: 914621
• PubChem ID: 567762
• Update Time: 2025-04-19

3-chloro-N-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(thiazol-2-yl)propanamide
• 3-chloro-N-(1,3-thiazol-2-yl)propanamide
• 3-Chloro-N-1,3-thiazol-2-ylpropanamide
• 3-chloro-N-1,3-thiazol-2-ylpropanamide(SALTDATA: FREE)
• 3-chloro-N-thiazol-2-yl-propionamide
• 3-Chlor-propionsaeure-thiazol-2-ylamid
• CS-0318228
• 3-Chloro-N-(1,3-thiazol-2-yl)propanamide #
• LS-05209
• Propanamide, 3-chloro-N-(2-thiazolyl)-
• STK223338
• 26774-38-9
• MHWVBJWYICRJIZ-UHFFFAOYSA-N
• AKOS000103958
• MFCD02766994
• 3-chloro-N-1,3-thiazol-2-ylpropanamide

• MDL： MFCD02766994
• Inchi： 1S/C6H7ClN2OS/c7-2-1-5(10)9-6-8-3-4-11-6/h3-4H,1-2H2,(H,8,9,10)
• InChI Key： MHWVBJWYICRJIZ-UHFFFAOYSA-N
• SMILES： ClCCC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 189.99700
• Monoisotopic Mass: 189.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.23000
• LogP: 1.78350

3-chloro-N-1,3-thiazol-2-ylpropanamide Security Information

• HazardClass：IRRITANT